Cas no 7454-99-1 (6-methyl-3-propylpyrimidine-2,4(1H,3H)-dione)

• Product Name: 6-methyl-3-propylpyrimidine-2,4(1H,3H)-dione
• CAS No: 7454-99-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 1771192
• PubChem ID: 165610
• Update Time: 2025-04-21

6-methyl-3-propylpyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3-propylpyrimidine-2,4(1H,3H)-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-methyl-3-propyl-
• 6-methyl-3-propyl-1H-pyrimidine-2,4-dione
• 6-Methyl-3-propyluracil
• Uracil, 6-methyl-3-propyl-
• 6-Methyl-4-propyluracil
• propyl-6-methyl-uracil
• 3-propyl-6-methyl-1,3-dihydropyrimidine-2,4-dione
• SCHEMBL4467734
• 7454-99-1
• DTXSID50225544
• 6-Methyl-3-propyl-2,4(1H,3H)-pyrimidinedione #
• Uracil, 6-methyl-4-propyl-

• Inchi： 1S/C8H12N2O2/c1-3-4-10-7(11)5-6(2)9-8(10)12/h5H,3-4H2,1-2H3,(H,9,12)
• InChI Key： BBFJPUDLETXJCY-UHFFFAOYSA-N
• SMILES： O=C1NC(C)=CC(N1CCC)=O

Computed Properties

• Exact Mass: 168.08996
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41